Cas no 145657-14-3 (4,4'-Methylenebis-benzene-2,6-d2-amine)

• Product Name: 4,4'-Methylenebis-benzene-2,6-d2-amine
• CAS No: 145657-14-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5576832
• Update Time: 2025-07-22

4,4'-Methylenebis-benzene-2,6-d2-amine Chemical and Physical Properties

Names and Identifiers

• 4,4'-Methylenebis-benzene-2,6-d2-amine

• Inchi： 1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2
• InChI Key： YBRVSVVVWCFQMG-UHFFFAOYSA-N
• SMILES： C(C1C=C([H])C(N)=C([H])C=1)C1C=C([H])C(N)=C([H])C=1

Experimental Properties

• Melting Point: 91-92o C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)

4,4'-Methylenebis-benzene-2,6-d2-amine Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4,4'-Methylenebis-benzene-2,6-d2-amine

Introduction to 4,4'-Methylenebis-benzene-2,6-d2-amine (CAS No. 145657-14-3)

4,4'-Methylenebis-benzene-2,6-d2-amine, identified by its Chemical Abstracts Service (CAS) number 145657-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This diamine derivative, featuring a methylene bridge between two benzene rings with deuterated amine groups at the 2 and 6 positions, exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in drug development and material science.

The molecular structure of 4,4'-Methylenebis-benzene-2,6-d2-amine consists of a central methylene group (-CH₂-) connecting two benzene rings. The presence of deuterium atoms (²H) at the 2 and 6 positions of the benzene rings introduces isotopic labeling, which is a common technique in biochemical studies to trace metabolic pathways and enhance the stability of compounds in biological systems. This modification not only improves the compound's suitability for research purposes but also opens up possibilities for its use in synthetic chemistry and polymer science.

In recent years, the demand for isotopically labeled compounds has surged due to their applications in diagnostic imaging, metabolic studies, and drug metabolism research. The deuterated version of 4,4'-Methylenebis-benzene-2,6-d2-amine offers a precise tool for researchers to investigate the kinetics of biochemical reactions and the pharmacokinetic behavior of pharmaceutical agents. The stability provided by deuterium labeling allows for prolonged study periods without degradation, making it an indispensable asset in modern chemical biology.

The pharmaceutical industry has been particularly interested in 4,4'-Methylenebis-benzene-2,6-d2-amine due to its potential as an intermediate in the synthesis of more complex molecules. Its rigid aromatic framework and versatile functional groups make it a building block for designing novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The methylenebis structure provides a scaffold that can be modified to target specific enzymatic pathways while maintaining high selectivity.

Recent advancements in computational chemistry have further enhanced the understanding of 4,4'-Methylenebis-benzene-2,6-d2-amine's reactivity and interactions. Molecular modeling studies have revealed that the deuterated amine groups improve the compound's solubility in polar solvents while reducing unwanted side reactions. This insight has been instrumental in optimizing synthetic routes and improving yields during large-scale production. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and material science.

The material science sector has also harnessed the potential of 4,4'-Methylenebis-benzene-2,6-d2-amine by incorporating it into advanced polymers and coatings. Its aromatic structure contributes to enhanced thermal stability and mechanical strength in polymer matrices. Researchers have experimented with its derivatives to create high-performance materials suitable for aerospace, automotive, and electronics industries. The isotopic labeling further aids in tracking degradation processes and improving material longevity.

Environmental scientists have begun investigating 4,4'-Methylenebis-benzene-2,6-d2-amine as a potential tracer molecule in ecological studies. Its stability and detectability make it an ideal candidate for monitoring environmental pollutants and studying nutrient cycles in aquatic systems. By tracking deuterated versions of naturally occurring compounds, scientists can gain deeper insights into ecological processes without disturbing natural balances.

The synthesis of 4,4'-Methylenebis-benzene-2,6-d2-amine involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in green chemistry have led to more sustainable synthetic pathways by reducing waste generation and energy consumption. Catalytic methods have been particularly effective in producing high-purity batches of this compound with minimal environmental impact.

In conclusion,4,4'-Methylenebis-benzene-2,6-d2-amine (CAS No. 145657-14-3) is a multifaceted compound with broad applications across pharmaceuticals、material science、and environmental research。 Its unique structural features，particularly the deuterated amine groups，make it an invaluable tool for advancing scientific knowledge and developing innovative technologies。 As research continues，the potential uses of this compound are expected to expand，further solidifying its importance in modern chemistry。